Cas no 1785313-43-0 (2-Methylazetidine-2-carbaldehyde)

• Product Name: 2-Methylazetidine-2-carbaldehyde
• CAS No: 1785313-43-0
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD32755170
• CID: 5613579
• PubChem ID: 105426932
• Update Time: 2025-06-08

2-Methylazetidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1785313-43-0
• EN300-33329360
• 2-methylazetidine-2-carbaldehyde
• 2-Methylazetidine-2-carbaldehyde

• MDL： MFCD32755170
• Inchi： 1S/C5H9NO/c1-5(4-7)2-3-6-5/h4,6H,2-3H2,1H3
• InChI Key： MKIOLLPNPWBWBG-UHFFFAOYSA-N
• SMILES： O=CC1(C)CCN1

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 92.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Methylazetidine-2-carbaldehyde

Comprehensive Overview of 2-Methylazetidine-2-carbaldehyde (CAS No. 1785313-43-0): Properties, Applications, and Industry Insights

2-Methylazetidine-2-carbaldehyde (CAS No. 1785313-43-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique azetidine ring structure and aldehyde functionality. This heterocyclic building block is increasingly sought after for its role in synthesizing bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders. The compound's 2-methyl substitution enhances its stability while maintaining reactivity, making it a versatile intermediate for cross-coupling reactions and reductive amination processes.

Recent trends in medicinal chemistry have spotlighted saturated nitrogen heterocycles like 2-Methylazetidine-2-carbaldehyde as privileged scaffolds for improving drug-like properties. Pharmaceutical researchers particularly value its balanced lipophilicity and conformational restriction, which can enhance target binding affinity while reducing off-target effects. The compound's carbaldehyde group serves as a strategic handle for diversifying molecular architectures through Schiff base formation or nucleophilic addition reactions.

From a synthetic chemistry perspective, CAS 1785313-43-0 represents an important advancement in strained ring systems chemistry. The azetidine core (4-membered nitrogen heterocycle) offers distinct advantages over more common 5- and 6-membered rings, including improved metabolic stability and novel three-dimensional orientations for structure-activity relationship studies. Modern flow chemistry techniques have enabled safer handling of this sensitive aldehyde derivative, addressing previous challenges with polymerization and oxidation.

Industrial applications of 2-Methylazetidine-2-carbaldehyde are expanding beyond pharmaceuticals. Material scientists are investigating its potential as a precursor for functionalized polymers with tailored properties for specialty coatings and adhesives. The compound's rigid structure contributes to enhanced thermal stability in polymer backbones while the aldehyde group provides sites for subsequent modification. These characteristics align with growing market demands for high-performance materials in electronics and renewable energy applications.

Analytical characterization of 1785313-43-0 reveals distinctive spectral features that facilitate quality control in manufacturing. The proton NMR spectrum typically shows characteristic downfield shifts for the formyl proton (9-10 ppm) and distinctive coupling patterns from the strained ring system. Advanced HPLC-MS methods have been developed to monitor stability and purity, particularly important given the compound's sensitivity to light and air. Proper storage under inert atmosphere at controlled temperatures is recommended for optimal shelf life.

Emerging research directions for 2-Methylazetidine-2-carbaldehyde derivatives include their potential as enzyme inhibitors and allosteric modulators of protein-protein interactions. The constrained geometry of the azetidine ring can mimic transition states or disrupt protein surfaces in ways that larger rings cannot. Several patent applications have recently disclosed azetidine-containing drug candidates for treating inflammation and autoimmune conditions, highlighting the commercial potential of this chemical scaffold.

Environmental and safety considerations for handling CAS 1785313-43-0 follow standard protocols for reactive aldehydes. While not classified as highly hazardous, appropriate engineering controls and personal protective equipment should be employed during laboratory use. The compound's biodegradation profile and ecotoxicological data are areas of active investigation as part of the chemical industry's commitment to green chemistry principles and sustainable manufacturing practices.

The global market for azetidine derivatives including 2-Methylazetidine-2-carbaldehyde is projected to grow significantly, driven by pharmaceutical industry demand for novel heterocycles. Custom synthesis providers are expanding their catalogues of similar constrained building blocks to meet researcher needs. Pricing and availability fluctuate based on production scale and purification requirements, with current offerings typically ranging from milligram to kilogram quantities for research purposes.

Future developments may include improved synthetic routes to 1785313-43-0 using catalytic methods or biocatalytic approaches to enhance atom economy and reduce waste. Academic and industrial collaborations are exploring the compound's potential in asymmetric synthesis and chiral auxiliary applications. As the understanding of ring strain effects on molecular properties deepens, 2-Methylazetidine-2-carbaldehyde is poised to play an increasingly important role in cutting-edge chemical research and development.